Cas no 244757-39-9 (1-(2-ethoxy-1H-indol-3-yl)-Ethanone)

• Product Name: 1-(2-ethoxy-1H-indol-3-yl)-Ethanone
• CAS No: 244757-39-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 245891
• PubChem ID: 15400546
• Update Time: 2025-04-19

1-(2-ethoxy-1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-1H-indol-3-yl)-Ethanone
• Ethanone,1-(2-ethoxy-1H-indol-3-yl)-(9CI)
• 244757-39-9
• 1-(2-ethoxy-1H-indol-3-yl)ethanone

• Inchi： 1S/C12H13NO2/c1-3-15-12-11(8(2)14)9-6-4-5-7-10(9)13-12/h4-7,13H,3H2,1-2H3
• InChI Key： KNUPCMAMHVXMEI-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(C)=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų